Cas no 1261233-77-5 (2-(2-Chloro-benzyloxymethyl)-piperidine hydrochloride)

• Product Name: 2-(2-Chloro-benzyloxymethyl)-piperidine hydrochloride
• CAS No: 1261233-77-5
• MF: C₁₃H₁₉Cl₂NO
• MW: 276.202061891556
• CID: 2167366
• Update Time: 2025-06-12

2-(2-Chloro-benzyloxymethyl)-piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-benzyloxymethyl)-piperidine hydrochloride
• 2-(((2-Chlorobenzyl)oxy)methyl)piperidine hydrochloride
• SBB075658
• 2-(2-chlorobenzyloxymethyl)piperidine hydrochloride
• (2-chlorophenyl)(2-piperidylmethoxy)methane, chloride

• Inchi： 1S/C13H18ClNO.ClH/c14-13-7-2-1-5-11(13)9-16-10-12-6-3-4-8-15-12;/h1-2,5,7,12,15H,3-4,6,8-10H2;1H
• InChI Key： WKXRUOTXGCGNDF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1COCC1CCCCN1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 200
• Topological Polar Surface Area: 21.3

Additional information on 2-(2-Chloro-benzyloxymethyl)-piperidine hydrochloride

Comprehensive Overview of 2-(2-Chloro-benzyloxymethyl)-piperidine hydrochloride (CAS No. 1261233-77-5)

2-(2-Chloro-benzyloxymethyl)-piperidine hydrochloride (CAS No. 1261233-77-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their versatility in drug discovery and development. The presence of a chloro-benzyloxymethyl moiety enhances its potential as a building block for bioactive molecules, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for piperidine-based compounds has surged due to their applications in central nervous system (CNS) drug development. The structural uniqueness of 2-(2-Chloro-benzyloxymethyl)-piperidine hydrochloride allows it to interact with specific biological targets, which is why it is often investigated in the context of neurological disorders and pain management. Researchers are particularly intrigued by its potential role in modulating neurotransmitter systems, a hot topic in modern pharmacology.

The synthesis of CAS No. 1261233-77-5 involves multi-step organic reactions, with a focus on achieving high purity and yield. Advanced techniques such as HPLC purification and spectroscopic characterization (NMR, MS) are employed to ensure the compound meets rigorous standards. This level of precision is critical, especially when the compound is intended for preclinical studies or as a reference material in analytical laboratories.

From an industrial perspective, 2-(2-Chloro-benzyloxymethyl)-piperidine hydrochloride is often discussed in forums related to custom synthesis and contract manufacturing. Companies specializing in fine chemicals frequently highlight its availability as a key selling point, catering to the growing needs of pharmaceutical R&D teams. The compound’s stability under standard storage conditions further adds to its appeal for long-term research projects.

Environmental and safety considerations are also paramount when handling piperidine derivatives. While CAS No. 1261233-77-5 is not classified as hazardous under typical regulations, proper laboratory practices—such as the use of personal protective equipment (PPE) and adequate ventilation—are recommended. These precautions align with the broader industry shift toward green chemistry and sustainable research practices.

In the context of intellectual property, patents involving 2-(2-Chloro-benzyloxymethyl)-piperidine hydrochloride often focus on its utility as an intermediate in the synthesis of more complex molecules. This trend reflects the compound’s value in proprietary drug development pipelines, where innovation is driven by the need for novel chemical entities with improved efficacy and safety profiles.

Looking ahead, the role of CAS No. 1261233-77-5 in precision medicine and targeted therapies is expected to expand. As genomic and proteomic research advances, the demand for structurally diverse compounds like this piperidine derivative will likely increase, solidifying its position as a critical tool in modern drug discovery.